Cas no 2248201-77-4 ((2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol)

• Product Name: (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol
• CAS No: 2248201-77-4
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5973576
• PubChem ID: 137939769
• Update Time: 2025-06-27

(2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol
• 2248201-77-4
• EN300-6507666

• Inchi： 1S/C10H12F2O/c1-6-3-10(12)8(4-9(6)11)7(2)5-13/h3-4,7,13H,5H2,1-2H3/t7-/m1/s1
• InChI Key： BDXVBCYTHQLLPC-SSDOTTSWSA-N
• SMILES： FC1C=C(C)C(=CC=1[C@H](C)CO)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol

Introduction to (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol (CAS No. 2248201-77-4)

(2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol (CAS No. 2248201-77-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of fluorinated alcohols and is characterized by its chiral center at the propan-1-ol moiety, which imparts specific stereochemical properties that are crucial for its biological activity and potential therapeutic applications.

The (2S)-enantiomer of this compound has been the focus of recent studies due to its enhanced biological activity compared to its (2R)-enantiomer. The presence of fluorine atoms in the phenyl ring significantly influences the compound's lipophilicity, metabolic stability, and receptor binding affinity, making it a promising candidate for drug development.

Recent research has highlighted the potential of (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine, which are implicated in these conditions. The compound's ability to cross the blood-brain barrier (BBB) efficiently further enhances its potential as a therapeutic agent.

In addition to its neuroprotective effects, (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol has demonstrated promising anti-inflammatory properties. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The synthesis of (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol involves several steps, including the formation of the chiral center through asymmetric synthesis techniques. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is essential for its use in pharmaceutical applications. The use of chiral catalysts such as BINAP and SEGPHOS has been particularly effective in achieving high yields and enantioselectivity.

In terms of safety and toxicity, preliminary studies have shown that (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol exhibits a favorable safety profile. It has low cytotoxicity and does not induce significant adverse effects at therapeutic concentrations. However, further toxicological studies are necessary to fully evaluate its long-term safety and potential side effects.

The pharmacokinetic properties of (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol have also been investigated. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential for oral administration in clinical settings. The compound's metabolic stability and low clearance rate contribute to its prolonged half-life, which may be advantageous for maintaining therapeutic concentrations over extended periods.

Clinical trials are currently underway to evaluate the efficacy and safety of (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol in various indications. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse events. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.

In conclusion, (2S)-2-(2,5-Difluoro-4-methylphenyl)propan-1-ol (CAS No. 2248201-77-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.